(Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate
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Description
(Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H27N3O4S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
- Novel compounds containing thioxothiazolidin and piperazine moieties have been synthesized and evaluated for their antimicrobial activities. A study highlighted the synthesis of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with various heterocyclic nuclei, showing moderate to good antimicrobial activities against test microorganisms, showcasing the potential of these compounds in developing new antimicrobial agents (Basoğlu et al., 2013).
Anticancer and Antiangiogenic Properties
- Another significant area of application is in the development of anticancer therapies. Thioxothiazolidin-4-one derivatives were synthesized and their anticancer and antiangiogenic effects were investigated in vivo. These compounds significantly reduced tumor volume and cell number, and inhibited tumor-induced angiogenesis in mouse models, suggesting their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Catalytic Synthesis for Antimicrobial Agents
- The catalytic N-formylation process has been employed to synthesize a new class of piperazine-based 2-benzothiazolylimino-4-thiazolidinones, exhibiting promising antimicrobial properties against various bacterial and fungal strains. This method represents an efficient approach to develop potent antimicrobial agents with low minimum inhibitory concentrations (Patel & Park, 2015).
Mycobacterium Tuberculosis GyrB Inhibitors
- A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed and synthesized, demonstrating activity against Mycobacterium tuberculosis GyrB ATPase. This highlights the compound's potential in treating tuberculosis, with specific derivatives showing promising inhibitor properties (Jeankumar et al., 2013).
Properties
IUPAC Name |
ethyl 4-[2-[(5Z)-4-oxo-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S2/c1-4-29-21(28)24-11-9-23(10-12-24)19(26)14-25-20(27)18(31-22(25)30)13-16-5-7-17(8-6-16)15(2)3/h5-8,13,15H,4,9-12,14H2,1-3H3/b18-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZIFTNNZZEBAH-AQTBWJFISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)C(C)C)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)C(C)C)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.